Cas no 2411227-60-4 (4-Sulfocalix[4]arene, Hydrate)

4-Sulfocalix[4]arene hydrate is a water-soluble derivative of calix[4]arene, featuring sulfonate groups at the upper rim, which enhance its solubility and host-guest interaction capabilities. This compound is widely utilized in supramolecular chemistry due to its ability to form stable complexes with various cations and neutral molecules, making it valuable for applications in molecular recognition, sensing, and separation processes. The hydrate form ensures consistent handling and storage stability. Its rigid, cone-shaped structure provides selective binding sites, offering precise molecular encapsulation. The sulfonate groups further improve its utility in aqueous systems, facilitating use in environmental and biomedical research.

4-Sulfocalix[4]arene, Hydrate structure

Product Name:4-Sulfocalix[4]arene, Hydrate

CAS No:2411227-60-4

MF:C₂₈H₂₄O₃S

MW:440.553366661072

CID:5928779

PubChem ID:87489563

Update Time:2025-06-24

4-Sulfocalix[4]arene, Hydrate Chemical and Physical Properties

Names and Identifiers

- SCHEMBL3179080
- 4-Sulfocalix[4]arene, Hydrate
- F19624
- 4-Sulfonic calix(4)arene
- EN300-7535962
- 2411227-60-4
- pentacyclo[19.3.1.1^{3,7}.1^{9,13}.1^{15,19}]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene-2-sulfonic acid
- AKOS040768874
- Inchi： 1S/C28H24O3S/c29-32(30,31)28-26-11-3-9-24(18-26)16-22-7-1-5-20(14-22)13-21-6-2-8-23(15-21)17-25-10-4-12-27(28)19-25/h1-12,14-15,18-19,28H,13,16-17H2,(H,29,30,31)
- InChI Key： LSPMSLHSCWOOHQ-UHFFFAOYSA-N
- SMILES： S(C1C2C=CC=C(CC3C=CC=C(C=3)CC3C=CC=C(C=3)CC3C=CC=C1C=3)C=2)(=O)(=O)O

Computed Properties

Exact Mass: 440.14461580g/mol
Monoisotopic Mass: 440.14461580g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 32
Rotatable Bond Count: 1
Complexity: 669
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.1
Topological Polar Surface Area: 62.8Å²

4-Sulfocalix[4]arene, Hydrate Pricemore >>

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